Cas no 2228621-57-4 (3-(1-hydroxycyclopropyl)-4-nitrophenol)

• Product Name: 3-(1-hydroxycyclopropyl)-4-nitrophenol
• CAS No: 2228621-57-4
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 5853210
• PubChem ID: 165704197
• Update Time: 2025-06-12

3-(1-hydroxycyclopropyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxycyclopropyl)-4-nitrophenol
• 2228621-57-4
• EN300-1801816

• Inchi： 1S/C9H9NO4/c11-6-1-2-8(10(13)14)7(5-6)9(12)3-4-9/h1-2,5,11-12H,3-4H2
• InChI Key： NZVORZLZFKVHTD-UHFFFAOYSA-N
• SMILES： OC1(C2C=C(C=CC=2[N+](=O)[O-])O)CC1

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.3Ų

Additional information on 3-(1-hydroxycyclopropyl)-4-nitrophenol

Introduction to 3-(1-hydroxycyclopropyl)-4-nitrophenol (CAS No. 2228621-57-4)

3-(1-hydroxycyclopropyl)-4-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228621-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a cyclopropyl substituent attached to a nitrophenol backbone, which imparts unique structural and functional properties. The presence of both hydroxyl and nitro functional groups makes it a versatile scaffold for further chemical modifications, enabling its exploration in various biochemical and pharmacological applications.

The structural motif of 3-(1-hydroxycyclopropyl)-4-nitrophenol is particularly intriguing due to the combination of the cyclopropyl ring and the nitrophenol moiety. The cyclopropyl group, being a small, rigid three-membered carbon ring, introduces steric constraints that can influence molecular interactions with biological targets. Meanwhile, the nitrophenol component provides both electronic and hydrogen bonding capabilities, making it a valuable building block for designing molecules with specific binding affinities and metabolic stability.

In recent years, there has been growing interest in developing novel compounds that incorporate cyclopropyl groups, as these structures have been shown to enhance binding affinity and selectivity in drug design. The nitro group in 3-(1-hydroxycyclopropyl)-4-nitrophenol further contributes to its reactivity, allowing for potential derivatization into more complex pharmacophores. This dual functionality has prompted researchers to explore its potential in developing new therapeutic agents.

One of the most promising areas of research involving 3-(1-hydroxycyclopropyl)-4-nitrophenol is its application in medicinal chemistry. The compound’s unique structural features make it a suitable candidate for inhibiting various enzymes and receptors involved in disease pathways. For instance, studies have suggested that derivatives of this molecule may exhibit inhibitory activity against certain kinases and other enzymes relevant to cancer and inflammatory diseases. The hydroxyl group can participate in hydrogen bonding interactions, while the nitro group can engage in π-stacking or redox reactions, providing multiple avenues for molecular recognition.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(1-hydroxycyclopropyl)-4-nitrophenol for biological activity. Molecular docking simulations and virtual screening have identified several promising derivatives with enhanced potency and selectivity. These computational approaches have accelerated the drug discovery process by allowing researchers to predict binding modes and optimize lead structures before conducting expensive wet-lab experiments.

The synthesis of 3-(1-hydroxycyclopropyl)-4-nitrophenol presents an interesting challenge due to the need to introduce both the cyclopropyl and nitrophenol moieties in a regioselective manner. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, improving yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing complex cyclic structures like the one found in this compound.

Beyond its pharmaceutical applications, 3-(1-hydroxycyclopropyl)-4-nitrophenol has also shown potential in materials science. The combination of electronic properties from the nitro group and steric effects from the cyclopropyl ring can make it an excellent candidate for developing organic semiconductors or luminescent materials. Researchers are exploring how variations in its structure can influence its optical and electronic characteristics, opening up possibilities for applications in optoelectronics and advanced material design.

The environmental impact of using compounds like 3-(1-hydroxycyclopropyl)-4-nitrophenol is another critical consideration. While these molecules offer significant benefits in drug development and material science, their environmental fate must be carefully evaluated. Studies are underway to assess their biodegradability and potential toxicity, ensuring that their use does not pose undue risks to ecosystems. Sustainable synthetic methods are being developed to minimize waste and reduce environmental impact, aligning with global efforts toward green chemistry principles.

In conclusion, 3-(1-hydroxycyclopropyl)-4-nitrophenol (CAS No. 2228621-57-4) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it a valuable scaffold for drug discovery, while its reactivity allows for diverse chemical modifications. As research continues to uncover new uses for this molecule, it is likely to play an increasingly important role in advancing scientific understanding and technological innovation.